Cas no 121878-03-3 (Ceryl lignocerate)

• Product Name: Ceryl lignocerate
• CAS No: 121878-03-3
• MF: C₅₀H₁₀₀O₂
• MW: 733.327816963196
• CID: 2026141
• PubChem ID: 5315798
• Update Time: 2025-04-21

Ceryl lignocerate Chemical and Physical Properties

Names and Identifiers

• Ceryl lignocerate
• hexacocyl tetracosanoate
• hexacosanyl tetracosanoate
• hexacosyl tetracosanoate
• hexacosyltetracosanoate
• N-Hexacosyl N-tetracosanoate
• SCHEMBL21044623
• 9ASK20GT06
• UNII-9ASK20GT06
• Tetracosanoic acid, hexacosyl ester
• Q27272279
• 121878-03-3
• Hexacosyl tetracosanoic acid

• Inchi： 1S/C50H100O2/c1-3-5-7-9-11-13-15-17-19-21-23-25-26-27-29-31-33-35-37-39-41-43-45-47-49-52-50(51)48-46-44-42-40-38-36-34-32-30-28-24-22-20-18-16-14-12-10-8-6-4-2/h3-49H2,1-2H3
• InChI Key： IMCKMHHQCQXGSC-UHFFFAOYSA-N
• SMILES： O(C(CCCCCCCCCCCCCCCCCCCCCCC)=O)CCCCCCCCCCCCCCCCCCCCCCCCCC

Computed Properties

• Exact Mass: 732.77233243g/mol
• Monoisotopic Mass: 732.77233243g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 52
• Rotatable Bond Count: 48
• Complexity: 630
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 24.9
• Topological Polar Surface Area: 26.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Wax monoesters